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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethylammonium dimethylcarbamate (DIMCARB) is a versatile organic compound with

the CAS number 4137-10-4.[1] It is the salt formed from the reaction of dimethylamine and

carbon dioxide.[2] While primarily utilized as a reagent and a solvent in various chemical

syntheses, its properties as a distillable ionic liquid have garnered significant interest. This

guide provides a comprehensive overview of its chemical and physical properties, synthesis,

and key applications, with a focus on methodologies and data relevant to laboratory and

industrial research.

It is important to note that extensive searches of scientific literature and databases have not

revealed any significant direct biological activity or therapeutic applications for

dimethylammonium dimethylcarbamate itself. Its relevance to drug development

professionals lies in its utility as a reagent in the synthesis of pharmaceutically relevant

molecules.
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Dimethylammonium dimethylcarbamate is a clear, colorless to light yellow liquid at room

temperature.[3] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Dimethylammonium Dimethylcarbamate

Property Value Reference(s)

Molecular Formula C5H14N2O2 [2][4]

Molecular Weight 134.18 g/mol [1][2]

Appearance
Clear colorless to light yellow

liquid
[3]

Boiling Point 60-61 °C

Density 1.05 g/mL at 25 °C

Refractive Index n20/D 1.454

Solubility Soluble in water [5]

Synthesis
The most common and straightforward synthesis of dimethylammonium dimethylcarbamate
involves the direct reaction of dimethylamine with carbon dioxide, typically in the form of dry

ice.[6] This exothermic reaction is generally performed in an organic solvent.

General Experimental Protocol for Synthesis
Materials:

Dimethylamine solution (e.g., in THF or other aprotic, non-polar solvent)

Dry ice (solid carbon dioxide)

Anhydrous, aprotic, non-polar solvent (e.g., diethyl ether, hexane)

Reaction flask equipped with a magnetic stirrer and a drying tube

Procedure:
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A solution of dimethylamine in an anhydrous, aprotic, non-polar solvent is prepared in a

reaction flask and cooled in an ice bath.

Small pieces of dry ice are slowly added to the stirred dimethylamine solution. The reaction

is exothermic, and the addition rate should be controlled to maintain the temperature.

The reaction mixture is stirred until the dry ice has completely reacted.

The resulting solution is typically used directly or the solvent can be removed under reduced

pressure to yield the liquid product.

A patented industrial-scale process describes the reaction of gaseous dimethylamine and

carbon dioxide at elevated temperatures (around 120-130°F) to facilitate the separation of the

liquid product from unreacted gaseous starting materials.[7]
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Figure 1: Synthesis of Dimethylammonium Dimethylcarbamate.

Spectroscopic Data
While comprehensive, high-resolution spectra are not readily available in public databases,

some information can be gleaned from supplier data and related compounds.

FT-IR: An FT-IR spectrum is available on ChemicalBook, which can be used for

identification.[2] The spectrum would be expected to show characteristic peaks for N-H, C-H,

C=O (carbamate), and C-N bonds.

NMR: 1H and 13C NMR data for the constituent ions, dimethylammonium and

dimethylcarbamate, can be found in databases such as the Human Metabolome Database.

[8] The 1H NMR spectrum of dimethylamine shows two distinct proton environments.[8]

Applications in Chemical Synthesis
Dimethylammonium dimethylcarbamate serves as a versatile reagent and solvent in several

synthetic applications.

Extraction of Tannins from Plant Materials
DIMCARB has been effectively used as a distillable ionic liquid for the room temperature

extraction of hydrolysable tannins from plant sources like Acacia Catechu and Terminalia

Chebula. This method has shown significantly higher extraction efficiencies (around 85%)

compared to traditional water-based methods.[9]

Experimental Workflow for Tannin Extraction:
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Tannin Extraction Workflow
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Figure 2: Tannin Extraction Workflow using DIMCARB.

A detailed protocol for tannin extraction can be adapted from methodologies for solid-liquid

extraction with ionic liquids.[5][10] The general steps involve mixing the plant material with

DIMCARB, followed by separation of the liquid and solid phases, and subsequent recovery of

the tannins from the ionic liquid. A key advantage is the ability to recover and reuse the

DIMCARB by distillation.[11]
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DIMCARB is employed as a reusable reaction medium for the condensation of formyl

calix[7]arenes with arylmethylene(hetarylmethylene)cyclopentanones to produce cup-shaped

calix[7]arenes bearing ketocyanine fluorophore fragments.[12] These compounds exhibit strong

positive solvatofluorochromism.

General Experimental Protocol for Calixarene Synthesis: A mixture of the formyl calix[7]arene

and the appropriate cyclopentanone derivative is heated in dimethylammonium
dimethylcarbamate. The product is then isolated through standard purification techniques.

The use of DIMCARB can facilitate the reaction and product isolation.

Electrodeposition of Silver
Dimethylammonium dimethylcarbamate has been mentioned in the context of

electrodeposition of silver. While detailed protocols using DIMCARB specifically are scarce,

related cyanide-free silver electroplating baths often use complexing agents to achieve smooth

and compact silver deposits.[13][14][15]

Synthesis of N,N-Dimethyl Amides
DIMCARB can serve as a source of dimethylamine for the synthesis of N,N-dimethyl amides

from carboxylic acids. This application is particularly useful when the direct use of gaseous

dimethylamine is not feasible. The reaction typically involves heating the carboxylic acid with

DIMCARB, often with a coupling agent like DCC (dicyclohexylcarbodiimide).[16]

Safety Information
Dimethylammonium dimethylcarbamate is a flammable liquid and vapor. It is harmful if

swallowed or inhaled and causes skin irritation and eye damage.[3] Appropriate personal

protective equipment, including gloves, eye protection, and respiratory protection, should be

used when handling this compound. Work should be conducted in a well-ventilated area or a

fume hood.

Table 2: Hazard Statements and Precautionary Codes
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Hazard Statement Description

H226 Flammable liquid and vapor

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H335 May cause respiratory irritation

Conclusion
Dimethylammonium dimethylcarbamate is a valuable synthetic reagent and solvent with

demonstrated applications in areas such as natural product extraction and the synthesis of

complex organic molecules. Its characterization as a distillable ionic liquid offers advantages in

terms of recyclability and green chemistry principles. For researchers and professionals in drug

development, its primary utility lies in its role as a dimethylaminating agent and a non-aqueous

reaction medium for the synthesis of pharmaceutical intermediates and other target molecules.

Currently, there is no evidence to suggest that dimethylammonium dimethylcarbamate
possesses inherent biological activity or direct therapeutic applications. Future research may

explore its potential in other areas of synthetic chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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